2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol

• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 2-[1-(cyclopropylmethylamino)ethyl]-5-fluorophenol
• InChI: InChI=1S/C12H16FNO/c1-8(14-7-9-2-3-9)11-5-4-10(13)6-12(11)15/h4-6,8-9,14-15H,2-3,7H2,1H3
• InChI Key: UTYUOFYBNSHMPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)F)O)NCC2CC2

Description

2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol is a fluorinated phenolic compound featuring a cyclopropylmethyl-substituted aminoethyl side chain. This structure combines the electron-withdrawing properties of the fluorine atom with the steric and electronic effects of the cyclopropyl group, making it a candidate for diverse applications in medicinal chemistry or agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol involves multiple steps, typically starting with the preparation of the cyclopropylmethylamine precursor. The reaction conditions often include the use of solvents like dichloromethane or ethanol and catalysts such as palladium on carbon.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale manufacturing. the general principles of organic synthesis, including the use of automated reactors and continuous flow systems, can be applied to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom, often using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted phenols.

Scientific Research Applications

2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding. In receptor-mediated pathways, it can act as an agonist or antagonist, modulating the receptor’s activity and downstream signaling pathways .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents (Position)	Molecular Weight	Notable Features	Potential Applications	References
2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol	-F (5), -NH-Cyclopropylmethyl (side chain)	~223.25 (calc.)	High polarity due to -F; cyclopropyl enhances metabolic stability	Drug candidates, pesticides
2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-methylphenol	-CH₃ (5), -NH-Cyclopropylmethyl (side chain)	205.30	Reduced polarity vs. fluoro analog; methyl group may improve lipophilicity	Agrochemical intermediates
PF-03491165	-F (4-fluorophenyl), cyclopropyl, imidazole	513.53	Complex imidazole-carboxamide scaffold with fluorophenyl groups	Cholesterol-lowering agents
N-(Cyclopropylmethyl)-5-(methylsulfonyl)-heterocycl amides	-SO₂CH₃, heterocyclic core	Variable	Sulfonyl groups enhance binding to enzyme active sites	Pesticides (patented)

Key Observations :

• Fluorine vs.
• Cyclopropylmethylamine Side Chain : This moiety is recurrent in pesticidal compounds (e.g., ), where its rigidity and metabolic resistance are advantageous for sustained activity .
• Heterocyclic vs. Phenolic Cores: Compounds like PF-03491165 demonstrate that fluorophenyl groups paired with cyclopropyl motifs are pharmacologically relevant, though phenolic analogs may prioritize different mechanisms (e.g., antioxidant or receptor modulation) .

Key Observations :

• Reductive Amination: A plausible route for the target compound, as evidenced by analogs like 2-{1-[(cyclopropylmethyl)amino]ethyl}-5-methylphenol .
• Fluorine Stability : The 5-fluoro group likely remains intact during synthesis, similar to fluorophenyl-containing compounds in and .
• Cyclopropane Reactivity : Cyclopropylmethyl groups may introduce challenges in purification due to their hydrophobicity, as seen in cyclopropane-containing intermediates .

Biological Activity

2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol, also known by its CAS number 1310105-94-2, is a compound of growing interest in pharmacological research due to its potential biological activities. This article reviews its biological activity, focusing on its mechanism of action, receptor interactions, and therapeutic implications.

• Molecular Formula : C$_{12}$H$_{16}$FNO
• Molecular Weight : 209.26 g/mol
• Structure : The compound features a fluorophenol moiety substituted with a cyclopropylmethyl amino group, which is crucial for its biological activity.

Research indicates that 2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol acts primarily as a selective agonist for the D3 dopamine receptor (D3R). In a study evaluating various compounds for D3R activity, this compound demonstrated significant agonistic properties with an EC$_{50}$ of approximately 710 nM in β-arrestin recruitment assays, indicating its ability to activate the receptor effectively .

Receptor Selectivity

The selectivity profile of this compound is particularly noteworthy:

• D3R Agonist Activity : Full agonist with significant engagement in β-arrestin recruitment.
• D2R Activity : No measurable agonistic activity was observed at concentrations up to 100 μM, suggesting a high degree of selectivity towards D3R over D2R .

Biological Activity and Therapeutic Potential

The biological implications of the D3R activation by this compound include potential applications in neuropsychiatric disorders and addiction treatment. D3R has been implicated in the modulation of reward pathways and may play a role in conditions such as schizophrenia and substance use disorders.

Case Studies

• Neuroprotection : In preclinical models, compounds targeting D3R have shown promise in reducing neurodegeneration associated with Parkinson's disease. The selective activation of D3R may help mitigate dopaminergic neuron loss .
• Mood Disorders : Given the role of dopamine receptors in mood regulation, this compound's agonistic effects could be explored for antidepressant properties. Preliminary studies suggest that D3R agonists can enhance mood and reduce anxiety-like behaviors in animal models.

Structure-Activity Relationship (SAR)

A comprehensive SAR study was conducted to optimize the potency and selectivity of compounds similar to 2-{1-[(Cyclopropylmethyl)amino]ethyl}-5-fluorophenol. Modifications were made to various substituents on the phenolic ring and amine side chains. Key findings include:

• Substituent Variations : Variants with different aryl ether groups showed varying degrees of efficacy at D3R, with some modifications leading to enhanced selectivity and potency .

Compound ID	D3R Agonist Activity (EC$_{50}$ nM)	D2R Antagonist Activity (IC$_{50}$ nM)
1	710 ± 150	15,700 ± 3,000
2	278 ± 62	9,000 ± 3,700
3	98 ± 21	>100,000